Cas no 832737-30-1 (methyl 2-amino-4-4-(difluoromethoxy)phenylthiophene-3-carboxylate)

• Product Name: methyl 2-amino-4-4-(difluoromethoxy)phenylthiophene-3-carboxylate
• CAS No: 832737-30-1
• MF: C₁₃H₁₁F₂NO₃S
• MW: 299.293149232864
• MDL: MFCD03422706
• CID: 3058004
• PubChem ID: 7019343
• Update Time: 2025-10-31

methyl 2-amino-4-4-(difluoromethoxy)phenylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• <br>2-Amino-4-(4-difluoromethoxy-phenyl)-thiophene-3-carboxylic acid methyl est er
• methyl 2-amino-4-4-(difluoromethoxy)phenylthiophene-3-carboxylate
• STK312165
• 2-Amino-4-(4-difluoromethoxy-phenyl)-thiophene-3-carboxylic acid methyl ester
• Methyl 2-amino-4-(4-(difluoromethoxy)phenyl)thiophene-3-carboxylate
• 832737-30-1
• EN300-228725
• methyl 2-amino-4-[4-(difluoromethoxy)phenyl]thiophene-3-carboxylate
• AKOS000305096
• CS-0301879
• DTXSID501162389
• Methyl 2-amino-4-[4-(difluoromethoxy)phenyl]-3-thiophenecarboxylate
• BBL038504
• Methyl2-amino-4-(4-(difluoromethoxy)phenyl)thiophene-3-carboxylate

• MDL： MFCD03422706
• Inchi： 1S/C13H11F2NO3S/c1-18-12(17)10-9(6-20-11(10)16)7-2-4-8(5-3-7)19-13(14)15/h2-6,13H,16H2,1H3
• InChI Key： CHNDCAYAQSPKNL-UHFFFAOYSA-N
• SMILES： S1C=C(C(C(=O)OC)=C1N)C1C=CC(=CC=1)OC(F)F

Computed Properties

• Exact Mass: 299.04277071Da
• Monoisotopic Mass: 299.04277071Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 89.8Ų

Additional information on methyl 2-amino-4-4-(difluoromethoxy)phenylthiophene-3-carboxylate

Methyl 2-Amino-4-(4-(Difluoromethoxy)phenyl)thiophene-3-carboxylate (CAS No. 832737-30-1): A Comprehensive Overview

Methyl 2-amino-4-(4-(difluoromethoxy)phenyl)thiophene-3-carboxylate (CAS No. 832737-30-1) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct structural features, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements related to this compound.

The chemical structure of methyl 2-amino-4-(4-(difluoromethoxy)phenyl)thiophene-3-carboxylate is notable for its incorporation of a thiophene ring, an amino group, and a difluoromethoxy-substituted phenyl moiety. The presence of these functional groups imparts specific physicochemical properties that are crucial for its biological activity and potential therapeutic applications. The thiophene ring, a five-membered heterocyclic compound with a sulfur atom, is known for its aromaticity and stability, making it a valuable scaffold in drug design.

The synthesis of methyl 2-amino-4-(4-(difluoromethoxy)phenyl)thiophene-3-carboxylate has been explored through various methodologies. One common approach involves the coupling of a thiophene derivative with an appropriately substituted aryl halide in the presence of a palladium catalyst. The amino group can be introduced through subsequent nucleophilic substitution or reductive amination reactions. The difluoromethoxy group is typically introduced via a nucleophilic substitution reaction with difluoromethyl triflate or a similar reagent. These synthetic strategies have been optimized to achieve high yields and purity, making the compound accessible for further research and development.

Recent studies have highlighted the biological activities of methyl 2-amino-4-(4-(difluoromethoxy)phenyl)thiophene-3-carboxylate. One area of particular interest is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The ability to modulate kinase activity can lead to the development of targeted therapies with improved efficacy and reduced side effects.

In addition to its enzymatic inhibition properties, methyl 2-amino-4-(4-(difluoromethoxy)phenyl)thiophene-3-carboxylate has also been investigated for its anti-inflammatory and anti-proliferative effects. Preclinical studies have demonstrated that this compound can effectively reduce inflammation and inhibit the proliferation of cancer cells in vitro. These findings suggest that it may have therapeutic potential in treating inflammatory diseases and certain types of cancer.

The pharmacokinetic properties of methyl 2-amino-4-(4-(difluoromethoxy)phenyl)thiophene-3-carboxylate have also been evaluated to assess its suitability as a drug candidate. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound's good oral bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical evaluation.

Several clinical trials are currently underway to investigate the safety and efficacy of methyl 2-amino-4-(4-(difluoromethoxy)phenyl)thiophene-3-carboxylate in various therapeutic indications. Early results from these trials have been promising, with the compound demonstrating significant therapeutic benefits without major adverse effects. These findings underscore the potential of this compound as a novel therapeutic agent.

In conclusion, methyl 2-amino-4-(4-(difluoromethoxy)phenyl)thiophene-3-carboxylate (CAS No. 832737-30-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, coupled with its favorable pharmacokinetic properties, makes it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.